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Compound of Interest

Compound Name: Dimethenamid ESA-d6

Cat. No.: B12401527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dimethenamid ESA-d6, a deuterated

metabolite of the herbicide Dimethenamid. This document outlines its commercial availability,

physicochemical properties, and its primary application as an internal standard in analytical

chemistry. Detailed experimental protocols and a visualization of the metabolic pathway of its

parent compound are also provided to support its use in research settings.

Commercial Availability and Supplier Information
Dimethenamid ESA-d6 is commercially available as a research chemical. One known supplier

is MedChemExpress (MCE), which provides this compound for laboratory use.[1][2][3][4] It is

typically supplied in solid form and should be stored as per the conditions specified in the

Certificate of Analysis (CoA), generally at room temperature for short-term storage in the

continental US, with other locations potentially varying.[1] For long-term storage, it is

recommended to follow the specific conditions outlined in the supplier's documentation.

Physicochemical and Quantitative Data
Dimethenamid ESA-d6 is the deuterium-labeled form of Dimethenamid ethanesulfonic acid

(ESA), a major metabolite of the herbicide Dimethenamid. The deuteration makes it an ideal

internal standard for quantitative analysis by methods such as Nuclear Magnetic Resonance

(NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass

Spectrometry (LC-MS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12401527?utm_src=pdf-interest
https://www.benchchem.com/product/b12401527?utm_src=pdf-body
https://www.benchchem.com/product/b12401527?utm_src=pdf-body
https://www.medchemexpress.com/dimethenamid-esa-d6.html
https://www.medchemexpress.com/dimethenamid-esa-d6.html?locale=es-ES
https://www.medchemexpress.com/search.html?q=ESA%201&ft=&fa=&fp=
https://www.medchemexpress.com/dimethenamid-esa-d6.html?locale=ko-KR
https://www.medchemexpress.com/dimethenamid-esa-d6.html
https://www.benchchem.com/product/b12401527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the available quantitative data for Dimethenamid ESA-d6.

Researchers should always refer to the lot-specific Certificate of Analysis provided by the

supplier for the most accurate and up-to-date information.

Parameter Value Source

Chemical Name
Dimethenamid ethanesulfonic

acid-d6
MedChemExpress

Molecular Formula C₁₂H₁₃D₆NO₅S₂ MedChemExpress

Molecular Weight 327.45 g/mol MedChemExpress

Purity
>98% (Typical, refer to lot-

specific CoA)

Isotopic Enrichment

(Typically >99% for deuterated

compounds, refer to lot-

specific CoA)

Appearance
Solid (Typical, refer to lot-

specific CoA)

Solubility
(Refer to supplier's technical

data sheet)

Storage

Room temperature (short-

term); refer to CoA for long-

term storage

MedChemExpress

Application as an Internal Standard: Experimental
Protocol
Dimethenamid ESA-d6 is primarily used as an internal standard in analytical methods to

ensure the accuracy and precision of the quantification of Dimethenamid and its metabolites in

various matrices, such as soil and water. The following is a generalized experimental protocol

for its use in a water sample analysis by GC-MS, adapted from established environmental

testing methodologies.
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Materials and Reagents
Dimethenamid ESA-d6 (Internal Standard)

Certified reference standard of Dimethenamid

Methanol (HPLC grade)

Ethyl acetate (HPLC grade)

Deionized water

Solid-phase extraction (SPE) cartridges (e.g., C18)

Nitrogen gas for evaporation

GC-MS system with a suitable capillary column

Standard Preparation
Internal Standard Stock Solution: Prepare a stock solution of Dimethenamid ESA-d6 in

methanol at a concentration of 100 µg/mL.

Calibration Standards: Prepare a series of calibration standards by spiking known

concentrations of the Dimethenamid reference standard into deionized water. Add a

constant, known amount of the Dimethenamid ESA-d6 internal standard stock solution to

each calibration standard.

Sample Preparation and Extraction
Spiking: To a known volume of the water sample (e.g., 200 mL), add a precise volume of the

Dimethenamid ESA-d6 internal standard stock solution.

Solid-Phase Extraction (SPE):

Condition the SPE cartridge according to the manufacturer's instructions.

Load the spiked water sample onto the cartridge.
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Wash the cartridge to remove interfering substances.

Elute the analytes (Dimethenamid and Dimethenamid ESA-d6) from the cartridge using

an appropriate solvent, such as ethyl acetate.

Concentration: Evaporate the eluate to a small volume (e.g., 1 mL) under a gentle stream of

nitrogen.

GC-MS Analysis
Injection: Inject an aliquot of the concentrated extract into the GC-MS system.

Separation and Detection: The GC will separate Dimethenamid and Dimethenamid ESA-d6
based on their retention times. The mass spectrometer will detect the characteristic ions for

each compound.

Quantification: The concentration of Dimethenamid in the sample is determined by

comparing the peak area ratio of the analyte to the internal standard against the calibration

curve.

Metabolic Pathway of Dimethenamid
Dimethenamid undergoes extensive metabolism in plants and animals. The primary pathway

involves conjugation with glutathione (GSH), a key detoxification process in living organisms.

This initial conjugation is followed by a series of enzymatic reactions that ultimately lead to the

formation of various metabolites, including the ethanesulfonic acid (ESA) derivative.

The following diagram illustrates the generalized metabolic pathway of Dimethenamid leading

to the formation of the ESA metabolite.
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Caption: Metabolic pathway of Dimethenamid via glutathione conjugation.

Experimental Workflow Visualization
The following diagram outlines the general workflow for the quantitative analysis of an analyte

using a deuterated internal standard like Dimethenamid ESA-d6.
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Caption: General workflow for analysis with an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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